Cas no 1805134-05-7 (1,3-Bis(trifluoromethyl)-2-iodo-5-(trifluoromethoxy)benzene)
1,3-Bis(trifluoromethyl)-2-iodo-5-(trifluoromethoxy)benzene is a fluorinated aromatic compound featuring multiple electron-withdrawing groups, including trifluoromethyl and trifluoromethoxy substituents, as well as an iodine atom. The presence of these functional groups enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl and trifluoromethoxy groups contribute to increased lipophilicity and metabolic stability, which are desirable properties in bioactive molecule design. The iodine substituent provides a versatile handle for further functionalization. This compound is particularly useful in the development of fluorinated derivatives for applications requiring enhanced chemical and thermal stability.
1805134-05-7 structure
Product Name:1,3-Bis(trifluoromethyl)-2-iodo-5-(trifluoromethoxy)benzene
CAS No:1805134-05-7
MF:C9H2F9IO
MW:424.001686573029
CID:4964646
Update Time:2025-06-08
1,3-Bis(trifluoromethyl)-2-iodo-5-(trifluoromethoxy)benzene Chemical and Physical Properties
Names and Identifiers
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- 1,3-Bis(trifluoromethyl)-2-iodo-5-(trifluoromethoxy)benzene
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- Inchi： 1S/C9H2F9IO/c10-7(11,12)4-1-3(20-9(16,17)18)2-5(6(4)19)8(13,14)15/h1-2H
- InChI Key： XHCQXBBSBZPLNS-UHFFFAOYSA-N
- SMILES： IC1C(C(F)(F)F)=CC(=CC=1C(F)(F)F)OC(F)(F)F
Computed Properties
- Exact Mass: 423.90067 g/mol
- Monoisotopic Mass: 423.90067 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 9.2
- Molecular Weight: 424.00
1,3-Bis(trifluoromethyl)-2-iodo-5-(trifluoromethoxy)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013034194-1g |
1,3-Bis(trifluoromethyl)-2-iodo-5-(trifluoromethoxy)benzene |
1805134-05-7 | 97% | 1g |
1,534.70 USD | 2021-06-22 |
1,3-Bis(trifluoromethyl)-2-iodo-5-(trifluoromethoxy)benzene Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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